Cas no 1190318-15-0 (4-bromo-1H-pyrrolo[2,3-b]pyridin-5-ol)

• Product Name: 4-bromo-1H-pyrrolo[2,3-b]pyridin-5-ol
• CAS No: 1190318-15-0
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 2618956
• PubChem ID: 53412825
• Update Time: 2025-05-24

4-bromo-1H-pyrrolo[2,3-b]pyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1H-pyrrolo[2,3-b]pyridin-5-ol
• SB14499
• 1H-Pyrrolo[2,3-b]pyridin-5-ol, 4-bromo-
• 1190318-15-0

• Inchi： 1S/C7H5BrN2O/c8-6-4-1-2-9-7(4)10-3-5(6)11/h1-3,11H,(H,9,10)
• InChI Key： PLCCVBCYSPWTMY-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C2C=1C=CN2)O

Computed Properties

• Exact Mass: 211.95853Da
• Monoisotopic Mass: 211.95853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.9Ų

Additional information on 4-bromo-1H-pyrrolo[2,3-b]pyridin-5-ol

4-Bromo-1H-Pyrrolo[2,3-b]Pyridin-5-ol: A Comprehensive Overview

4-Bromo-1H-pyrrolo[2,3-b]pyridin-5-ol (CAS No. 1190318-15-0) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic structures combining a pyrrole and a pyridine ring. The presence of a bromine atom at the 4-position and a hydroxyl group at the 5-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 4-bromo-1H-pyrrolo[2,3-b]pyridin-5-ol involves a series of intricate reactions that highlight the importance of regioselectivity and stereocontrol in heterocyclic chemistry. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, leveraging advanced catalytic systems and microwave-assisted techniques. These advancements have not only improved the scalability of production but also opened new avenues for exploring its potential in drug discovery.

One of the most promising applications of 4-bromo-1H-pyrrolo[2,3-b]pyridin-5-ol lies in its role as a precursor in medicinal chemistry. The bromine substituent serves as an excellent leaving group, enabling further functionalization to create diverse derivatives with tailored biological activities. For instance, researchers have successfully incorporated this compound into lead optimization campaigns targeting kinase inhibitors, where its ability to modulate enzyme activity has been extensively studied.

Recent research has also explored the photophysical properties of 4-bromo-1H-pyrrolo[2,3-b]pyridin-5-ol, revealing its potential as a fluorescent probe in bioimaging applications. The conjugated π-system within the molecule facilitates strong absorption and emission characteristics, making it suitable for tracking cellular processes in real-time. This dual functionality—combining therapeutic potential with diagnostic capabilities—underscores its versatility as a multifaceted chemical entity.

In terms of biological activity, 4-bromo-1H-pyrrolo[2,3-b]pyridin-5-ol has demonstrated selective binding affinity towards various protein targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. Preclinical studies have shown that certain derivatives exhibit potent anti-inflammatory and antiproliferative effects, suggesting their potential utility in treating chronic diseases such as cancer and neurodegenerative disorders.

The structural flexibility of 4-bromo-1H-pyrrolo[2,3-b]pyridin-5-ol allows for extensive chemical modification, enabling researchers to explore its application in materials science as well. For example, derivatives of this compound have been investigated as building blocks for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The ability to tune electronic properties through substitution patterns has made it an attractive candidate for next-generation electronic devices.

From an environmental perspective, understanding the degradation pathways of 4-bromo-1H-pyrrolo[2,3-b]pyridin-5-o is crucial for assessing its ecological impact. Recent studies have employed computational modeling to predict its biodegradation kinetics under various environmental conditions, providing insights into its persistence and bioaccumulation potential. These findings are essential for guiding responsible use and disposal practices in industrial settings.

In conclusion, 4-bromo-1H-pyrrolo[2,3-b]pyridin-5-o stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological profiling, positions it as a key player in contemporary chemical research. As ongoing investigations continue to uncover new facets of its properties and utilities, this compound is poised to make significant contributions to both academic and industrial sectors.